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Compound of Interest

Compound Name:
4,4'-Dihydroxy-2',6'-

dimethoxychalcone

Cat. No.: B15591928 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,4'-Dihydroxy-2',6'-
dimethoxychalcone, a naturally occurring chalcone with significant potential in

pharmacological research. This document outlines its chemical identity, properties, and

biological activities, supported by experimental data and methodologies to facilitate further

investigation and drug development efforts.

Chemical Identification and Properties
4,4'-Dihydroxy-2',6'-dimethoxychalcone is a flavonoid belonging to the chalcone subclass.

Its core structure consists of two aromatic rings joined by a three-carbon α,β-unsaturated

carbonyl system.
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Identifier Value

IUPAC Name
(E)-1-(4-hydroxy-2,6-dimethoxyphenyl)-3-(4-

hydroxyphenyl)prop-2-en-1-one[1]

CAS Number 123316-64-3[1]

PubChem CID 11022960[1]

Molecular Formula C₁₇H₁₆O₅[1]

Molecular Weight 300.30 g/mol

Appearance Solid

Melting Point 192 - 193 °C

Synthesis and Isolation
4,4'-Dihydroxy-2',6'-dimethoxychalcone has been isolated from various plant species,

including Humulus lupulus (hops) and Alpinia blepharocalyx.[1] Synthetic routes to this and

similar chalcones are well-established, typically involving a Claisen-Schmidt condensation

reaction.

Experimental Protocol: Claisen-Schmidt Condensation
for Chalcone Synthesis
This generalized protocol outlines the base-catalyzed condensation of an acetophenone with a

benzaldehyde to form a chalcone.

Reactant Preparation: Equimolar amounts of a substituted acetophenone (e.g., 2',6'-

dimethoxy-4'-hydroxyacetophenone) and a substituted benzaldehyde (e.g., 4-

hydroxybenzaldehyde) are dissolved in a suitable solvent, typically ethanol or methanol.

Catalyst Addition: A catalytic amount of a strong base, such as sodium hydroxide or

potassium hydroxide, is added to the reaction mixture. The base deprotonates the α-carbon

of the acetophenone, forming an enolate ion.
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Condensation Reaction: The enolate ion acts as a nucleophile, attacking the carbonyl carbon

of the benzaldehyde. This is followed by dehydration to yield the α,β-unsaturated ketone

characteristic of chalcones.

Reaction Monitoring: The progress of the reaction is monitored by thin-layer chromatography

(TLC).

Work-up and Purification: Upon completion, the reaction mixture is neutralized with a dilute

acid. The precipitated product is collected by filtration, washed, and then purified by

recrystallization or column chromatography to yield the pure chalcone.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591928?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Workflow for Chalcone Synthesis
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Caption: Generalized workflow for the synthesis of chalcones via Claisen-Schmidt

condensation.

Biological Activities and Potential Therapeutic
Applications
Chalcones as a class exhibit a wide range of biological activities, including anti-inflammatory,

antioxidant, and anticancer properties. The specific substitution pattern of 4,4'-Dihydroxy-2',6'-
dimethoxychalcone suggests its potential as a modulator of various cellular signaling

pathways. While specific data for this exact compound is emerging, related chalcones have

been shown to influence pathways critical in disease pathogenesis.

Hypothesized Signaling Pathway Modulation
Based on the activities of structurally similar chalcones, 4,4'-Dihydroxy-2',6'-
dimethoxychalcone may interact with key inflammatory and cell survival pathways such as

NF-κB and MAPK.
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Hypothesized Signaling Pathway Modulation by Chalcones
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Caption: Hypothesized inhibitory effects on NF-κB and MAPK signaling pathways.
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This guide serves as a foundational resource for researchers interested in the therapeutic

potential of 4,4'-Dihydroxy-2',6'-dimethoxychalcone. The provided information on its

chemical properties, synthesis, and potential biological activities, along with standardized

experimental protocols, aims to streamline further investigation into this promising natural

product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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